Cas no 497861-77-5 (tert-butyl N-(2R)-4-oxobutan-2-ylcarbamate)

• Product Name: tert-butyl N-(2R)-4-oxobutan-2-ylcarbamate
• CAS No: 497861-77-5
• MF: C₉H₁₇NO₃
• MW: 187.2362
• MDL: MFCD18835622
• CID: 932819
• PubChem ID: 25231755
• Update Time: 2024-10-29

tert-butyl N-(2R)-4-oxobutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R)-1-methyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI)
• (R)-tert-Butyl (4-oxobutan-2-yl)carbamate
• GIQHYOAEOMSKKV-SSDOTTSWSA-N
• (R)-tert-butyl 4-oxobutan-2-ylcarbamate
• tert-butyl[(1r)-1-methyl-3-oxopropyl]carbamate
• tert-butyl N-[(1R)-1-methyl-3-oxo-propyl]carbamate
• tert-butyl N-[(2R)-4-oxidanylidenebutan-2-yl]carbamate
• N-[(2R)-4-oxobutan-2-yl]carbamic acid tert-butyl ester
• TERT-BUTYL N-[(2R)-4-OXOBUTAN-2-YL]CARBAMATE
• N-[(1R)-3-keto-1-methyl-propyl]carbamic acid tert-butyl ester
• tert-butyl N-(2R)-4-oxobutan-2-ylcarbamate
• SCHEMBL73697
• (R)-tert-Butyl(4-oxobutan-2-yl)carbamate
• MFCD18835622
• XUA86177
• AKOS027408340
• C75321
• EN300-2015512
• CS-0186142
• (R)-tert-Butyl (4-oxobutan-2-yl)carbamate ee
• DS-18819
• 497861-77-5

• MDL： MFCD18835622
• Inchi： 1S/C9H17NO3/c1-7(5-6-11)10-8(12)13-9(2,3)4/h6-7H,5H2,1-4H3,(H,10,12)/t7-/m1/s1
• InChI Key： GIQHYOAEOMSKKV-SSDOTTSWSA-N
• SMILES： O(C(N([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives